Cas no 2034456-06-7 (N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide)

• Product Name: N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide
• CAS No: 2034456-06-7
• MF: C₁₆H₁₇FN₂O₃S
• MW: 336.381186246872
• CID: 5376654
• Update Time: 2025-05-19

N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluoro-4-methylphenyl)-N-(3-hydroxy-3-thiophen-3-ylpropyl)oxamide
• N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide

• Inchi： 1S/C16H17FN2O3S/c1-10-2-3-12(8-13(10)17)19-16(22)15(21)18-6-4-14(20)11-5-7-23-9-11/h2-3,5,7-9,14,20H,4,6H2,1H3,(H,18,21)(H,19,22)
• InChI Key： WFOUNOYVIJGMDW-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C1C=CSC=1)(=O)C(NC1=CC=C(C)C(F)=C1)=O

Additional information on N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide

N'-(3-Fluoro-4-Methylphenyl)-N-[3-Hydroxy-3-(Thiophen-3-Yl)Propyl]Ethanamide: A Comprehensive Overview

CAS No. 2034456-06-7, commonly referred to as N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide, is a complex organic compound with a diverse range of applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and potential therapeutic benefits. In this article, we will delve into the chemical structure, synthesis, and latest research findings associated with this compound.

The molecular structure of N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide is characterized by a combination of aromatic and heterocyclic moieties, which contribute to its distinctive reactivity and bioavailability. The presence of a thiophene ring, a fluorine atom, and a hydroxyl group introduces electronic diversity, making this compound a promising candidate for drug design. Recent studies have highlighted its potential as an anti-inflammatory agent, with research indicating that it exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. For instance, it has been shown to interact with the NF-kB pathway, a critical regulator of immune responses. This interaction suggests that CAS No. 2034456-06-7 could be developed into a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural flexibility allows for easy modification, enabling researchers to explore various analogs with enhanced efficacy and reduced side effects.

The synthesis of N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring via cyclization reactions and the subsequent coupling of aromatic substituents. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the field of materials science as well. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of flexible displays and sensors. Researchers have explored its potential as an electron transport layer material in organic photovoltaic devices, where it has demonstrated improved charge carrier mobility and stability under ambient conditions.

Despite its numerous advantages, there are still challenges associated with the use of CAS No. 2034456-06-7. One major concern is its stability under physiological conditions, which may limit its bioavailability in certain therapeutic applications. However, ongoing research is focused on addressing these limitations through structural modifications and formulation strategies.

In conclusion, N'-(3-fluoro-4-methylphenyl)-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide represents a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations in pharmacology and materials science.